Cas no 41940-24-3 ( )

• Product Name: &nbsp
• CAS No: 41940-24-3
• MF: C₁₄H₁₁N₃O₅
• MW: 301.254243135452
• CID: 927558
• PubChem ID: 135401800
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-oxo-3H-pyrazolo[1,5-c]quinazoline-1,2-dicarboxylate
• 5-oxo-5,6-dihydro-pyrazolo[1,5-c]quinazoline-1,2-dicarboxylic acid dimethyl ester
• AC1L7YA6
• AG-F-49073
• CTK4I5446
• Dimethyl 5-oxo-5,6-dihydropyrazolo(1,5-c)quinazoline-1,2-dicarboxylate
• Dimethyl 5-oxo-5,6-dihydropyrazolo[1,5-c]quinazoline-1,2-dicarboxylate
• N-Carbamoylpyrazol
• NSC255222
• PYRAZOLO(1,5-C)QUINAZOLINE-1,2-DICARBOXYLIC ACID, 5,6-DIHYDRO-5-OXO-, 1,2-DIMETHYL ESTER
• dimethyl 5-oxo-6H-pyrazolo[1,5-c]quinazoline-1,2-dicarboxylate
• NSC-255222
• DS-010818
• NSC 255222
• DTXSID70962085
• Dimethyl 5-hydroxypyrazolo[1,5-c]quinazoline-1,2-dicarboxylate
• PYRAZOLO(1,5-C)QUINAZOLINE-1,2-DICARBOXYLIC ACID, 5,6-DIHYDRO-5-OXO-, DIMETHYL ESTER
• UNII-009565ENH7
• 41940-24-3
• 009565ENH7
• UTKODRSJSBALCZ-UHFFFAOYSA-N
• 5,6-Dihydro-5-oxopyrazolo[1,5-c]quinazoline-1,2-dicarboxylic acid, dimethyl ester
• 5,6-dihydro-5-oxopyrazolo[1,5-c]-quinazoline-1,2-dicarboxylic acid, dimethyl ester
•  

• Inchi： 1S/C14H11N3O5/c1-21-12(18)9-10(13(19)22-2)16-17-11(9)7-5-3-4-6-8(7)15-14(17)20/h3-6H,1-2H3,(H,15,20)
• InChI Key： UTKODRSJSBALCZ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2C2=C(C(=O)OC)C(C(=O)OC)=NN21

Computed Properties

• Exact Mass: 301.06993
• Monoisotopic Mass: 301.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• PSA: 97.3